Cas no 1401727-17-0 (1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1401727-17-0
• MF: C₈H₁₁FN₂O₂
• MW: 186.183545351028
• CID: 5169855
• Update Time: 2026-03-04

1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 1-(2-fluoroethyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H11FN2O2/c1-2-13-8(12)7-5-10-11(6-7)4-3-9/h5-6H,2-4H2,1H3
• InChI Key： NGZRMLACMMPOOA-UHFFFAOYSA-N
• SMILES： N1(CCF)C=C(C(OCC)=O)C=N1

Additional information on 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester

1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic Acid Ethyl Ester (CAS No. 1401727-17-0): An Overview

1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1401727-17-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester consists of a pyrazole ring substituted with a fluoroethyl group and an ethyl ester moiety. The presence of the fluorine atom imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester has also shown potential in the field of oncology. Studies have indicated that this compound can selectively target and inhibit cancer cell proliferation, while exhibiting minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell cycle regulation and apoptosis.

The pharmacokinetic profile of 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester has been extensively studied to optimize its therapeutic potential. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. The compound's high bioavailability and prolonged half-life contribute to its effectiveness in treating chronic conditions.

In terms of synthetic accessibility, 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester can be synthesized through well-established organic synthesis routes. One common approach involves the reaction of 4-chloro-1H-pyrazole with 2-fluoroethyl bromide followed by esterification with ethanol. This synthetic pathway is efficient and scalable, facilitating large-scale production for both research and commercial purposes.

The safety profile of 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 1-(2-Fluoro-ethyl)-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1401727-17-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will undoubtedly uncover more about its potential benefits and applications in the future.